Cas no 920479-31-8 (N-(3-fluorophenyl)methylcyclopropanamine)

N-(3-fluorophenyl)methylcyclopropanamine is a fluorinated cyclopropylamine derivative with potential applications in pharmaceutical and agrochemical research. The incorporation of a fluorine atom at the meta position of the phenyl ring enhances its electronic properties, potentially improving binding affinity and metabolic stability in bioactive molecules. The cyclopropylamine moiety contributes to conformational rigidity, which can be advantageous in modulating receptor interactions. This compound may serve as a versatile intermediate in the synthesis of novel therapeutics or crop protection agents. Its structural features make it suitable for further derivatization, enabling exploration of structure-activity relationships in drug discovery programs.

N-(3-fluorophenyl)methylcyclopropanamine structure

920479-31-8 structure

Product Name:N-(3-fluorophenyl)methylcyclopropanamine

CAS No:920479-31-8

MF:C₁₀H₁₂FN

MW:165.207386016846

MDL:MFCD08060645

CID:1971665

PubChem ID:16773956

Update Time:2025-06-09

N-(3-fluorophenyl)methylcyclopropanamine Chemical and Physical Properties

Names and Identifiers

- N-[(3-fluorophenyl)methyl]cyclopropanamine
- CTK7C1889
- AGN-PC-015U01
- Cyclopropyl-(3-fluoro-benzyl)-amine
- N-(3-fluorobenzyl)cyclopropanamine
- SureCN2732150
- Cyclopropyl-(3-fluorobenzyl)-amine
- AC1Q4LNW
- CS-0213436
- N-Cyclopropyl-3-fluorobenzylamine
- MFCD08060645
- G29894
- DB-319026
- SCHEMBL2732150
- Z86138908
- 920479-31-8
- BS-29793
- DTXSID40588251
- AKOS000130562
- EN300-33135
- N-((3-fluorophenyl)methyl)cyclopropanamine
- DTXCID30539015
- N-(3-fluorophenyl)methylcyclopropanamine
- MDL： MFCD08060645
- Inchi： 1S/C10H12FN/c11-9-3-1-2-8(6-9)7-12-10-4-5-10/h1-3,6,10,12H,4-5,7H2
- InChI Key： RVYCJKKWPAMTIY-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)CNC1CC1

Computed Properties

Exact Mass: 165.095377549g/mol
Monoisotopic Mass: 165.095377549g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 145
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 12Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 228.7±15.0 °C at 760 mmHg
Flash Point: 92.1±20.4 °C
Vapor Pressure: 0.1±0.5 mmHg at 25°C

N-(3-fluorophenyl)methylcyclopropanamine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-(3-fluorophenyl)methylcyclopropanamine Pricemore >>

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